2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide

• IUPAC Name: 2-[(3-bromo-4-methoxyphenyl)sulfonylamino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C17H19BrN2O5S/c1-24-10-9-19-17(21)13-5-3-4-6-15(13)20-26(22,23)12-7-8-16(25-2)14(18)11-12/h3-8,11,20H,9-10H2,1-2H3,(H,19,21)
• InChI Key: NRRWSVVLZDSDFD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C17H19BrN2O5S
• Molecular Weight: 443.3 g/mol

Description

2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide, also known as BMS-345541, is a small molecule inhibitor of the IκB kinase (IKK) complex. The IKK complex is a key regulator of the nuclear factor-κB (NF-κB) signaling pathway, which plays a critical role in inflammation, immune response, and cancer. BMS-345541 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide is a selective inhibitor of the IKK complex, which is a key regulator of the NF-κB signaling pathway. The NF-κB signaling pathway plays a critical role in inflammation, immune response, and cancer. The IKK complex phosphorylates IκB, which leads to its degradation and the subsequent release of NF-κB. NF-κB then translocates to the nucleus, where it regulates the expression of various genes involved in inflammation, immune response, and cancer. 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide inhibits the phosphorylation of IκB by the IKK complex, thereby blocking the release of NF-κB and the subsequent regulation of gene expression.
Biochemical and Physiological Effects:
2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In addition, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is critical for tumor growth and metastasis. In inflammatory cells, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. In addition, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit the activation of immune cells, such as T cells and B cells, which are involved in autoimmune disorders.

Advantages and Limitations for Lab Experiments

2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has several advantages and limitations for lab experiments. One advantage is its selectivity for the IKK complex, which allows for the specific inhibition of the NF-κB signaling pathway. Another advantage is its stability and solubility in water, which allows for easy administration and dosing. However, one limitation is its potential off-target effects, which may lead to unintended consequences. In addition, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have poor bioavailability and pharmacokinetic properties, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the research and development of 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide. One direction is the optimization of its pharmacokinetic properties to improve its bioavailability and efficacy in vivo. Another direction is the development of more selective and potent inhibitors of the IKK complex. In addition, further studies are needed to investigate the potential therapeutic applications of 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide in various diseases, including cancer, inflammation, and autoimmune disorders. Finally, the combination of 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide with other targeted therapies may provide a synergistic effect and enhance its therapeutic potential.

Scientific Research Applications

2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by blocking the NF-κB signaling pathway. 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has also been studied for its anti-inflammatory properties in various inflammatory diseases, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. In addition, 2-{[(3-bromo-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have potential therapeutic applications in autoimmune disorders, such as lupus and psoriasis.